Cas no 1333203-86-3 (N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide)

• Product Name: N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide
• CAS No: 1333203-86-3
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5400012
• Update Time: 2025-06-20

N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide

• Inchi： 1S/C15H19NO2/c1-2-14(17)16-12-15(8-10-18-11-9-15)13-6-4-3-5-7-13/h2-7H,1,8-12H2,(H,16,17)
• InChI Key： ZGXHGIIGQQSLRL-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=CC=C2)CCOCC1)(=O)C=C

Experimental Properties

• Density: 1.058±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.0±27.0 °C(Predicted)
• pka: 14.73±0.46(Predicted)

Additional information on N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide

Professional Introduction to N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide (CAS No. 1333203-86-3)

N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide (CAS No. 1333203-86-3) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique tetrahydro-4-phenylpyran scaffold, exhibits a high degree of molecular complexity that makes it a promising candidate for various biological and pharmacological applications.

The molecular structure of N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide incorporates a phenyl ring fused with a tetrahydropyran ring, which is further substituted with a propenamide moiety. This particular arrangement of functional groups contributes to the compound's potential bioactivity, making it an attractive subject for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds due to their diverse biological activities and structural versatility. The tetrahydro-4-phenylpyran core is known to exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor effects. These properties have been attributed to the ability of the tetrahydro-4-phenylpyran scaffold to interact with multiple biological targets, thereby modulating cellular processes.

The propenamide functional group in N-[(Tetrahydro-4-phenyl-2H-pyran-4-yl)methyl]-2-propenamide adds another layer of complexity to the compound's potential bioactivity. Propenamides are known to possess inhibitory effects on various enzymes and receptors, making them valuable scaffolds for the development of therapeutic agents. The combination of the tetrahydro-4-phenylpyran and propenamide moieties in this compound suggests that it may exhibit multiple modes of action, enhancing its therapeutic potential.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. The unique structural features of N-[(Tetrahydro-4-phenyl-2H-pyran)methyl]-2-propenamide, particularly its tetrahydro moiety and phenyl ring substitution, make it a promising candidate for further exploration in this context. Researchers have been particularly interested in how these structural elements contribute to the compound's interactions with biological targets, such as enzymes and receptors.

The synthesis of N-[(Tetrahydro-4-phenoy-2H-pyr-4-y)methyl]-2-propenamide presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure high yields and purity.

In addition to its structural complexity, N-[l

The pharmacological profile of N-[l

The use of computational methods has also played a crucial role in the study of N-[Tetrahydro-l

In conclusion, N-[Tetrahydro-l